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Compound of Interest

Compound Name: 2-Amino-3-phenylpropan-1-ol

Cat. No.: B095927 Get Quote

An In-depth Technical Guide to 2-Amino-3-phenylpropan-1-ol

Introduction
2-Amino-3-phenylpropan-1-ol, also known as Phenylalaninol, is a chiral amino alcohol

derived from the amino acid phenylalanine. It exists as a racemic mixture, DL-Phenylalaninol,

and as two distinct enantiomers: (R)-(+)-2-Amino-3-phenyl-1-propanol and (S)-(-)-2-Amino-3-

phenyl-1-propanol. This compound is a crucial building block and intermediate in the synthesis

of various organic molecules and pharmaceuticals.[1][2] Its bifunctional nature, containing both

a primary amine and a primary alcohol, allows for a wide range of chemical transformations.[2]

It is particularly significant in the development of neuromodulators and antidepressants and is

explored as a potential intermediate for phenylketonuria treatment.[1][2]

Physicochemical Properties
The physical and chemical properties of 2-Amino-3-phenylpropan-1-ol vary between its

racemic and enantiomerically pure forms. The data is summarized in the table below.
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Property
(S)-(-)-
Phenylalaninol

(R)-(+)-
Phenylalaninol

DL-Phenylalaninol

Synonyms

L-Phenylalaninol,

(S)-2-

Benzylethanolamine[3

]

D-Phenylalaninol[4][5]

(±)-Phenylalaninol, β-

Aminobenzenepropan

ol[6]

CAS Number 3182-95-4[3][7][8][9] 5267-64-1[4][10] 16088-07-6[1][6][11]

Molecular Formula C₉H₁₃NO[3][8][9] C₉H₁₃NO[5][10] C₉H₁₃NO[1][6]

Molecular Weight 151.21 g/mol [3][8][9] 151.21 g/mol [5][10] 151.21 g/mol [1][12]

Appearance
White to slightly

yellow solid[3][13]
Solid[10]

White crystalline

solid[1]

Melting Point 92-94 °C[7][8] 93-95 °C[10] 128 °C[6]

Boiling Point 278 °C[3] Not specified
130 °C (at 3 mmHg)

[1], 150-160 °C[6]

Density Not specified Not specified
1.077 g/cm³

(Predicted)[1][6]

Solubility

Insoluble in water[3];

Soluble in water, very

soluble in ethanol,

soluble in

chloroform[9]

Not specified
Soluble in water,

ethanol, and ether[1]

Optical Activity
[α]²²/D -22.8° (c=1.2 in

1 M HCl)[7][8]

[α]/D +22.8° (c=1.2 in

1 M HCl)[10]
Not applicable

pKa Not specified Not specified
12.85 ± 0.10

(Predicted)[6]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and confirmation of 2-Amino-
3-phenylpropan-1-ol.
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Spectroscopy Data Summary

¹H NMR

Spectra are available for analysis.[14] For a

synthesized sample, characteristic proton

signals were observed at: δ 7.25-7.48 (m,

Aromatic-H), δ 5.23 (s, -NH₂), δ 3.59 (s, -OH), δ

3.15 (dd, O-CH₂), δ 2.83-3.21 (m, CH₂-CH), and

δ 2.73-3.06 (m, CH-CH₂).[15]

¹³C NMR Spectra are available for analysis.[14][16]

Infrared (IR)

ATR-IR and Transmission IR spectra are

available, which would confirm the presence of

O-H, N-H, and C-H (aromatic and aliphatic)

stretching, and C-O, C-N, and C=C (aromatic)

bonds.[4][12][14][17]

Mass Spectrometry

Mass spectral data are available, providing

information on the molecular ion peak and

fragmentation patterns for structural

confirmation.[18]

Experimental Protocols
Synthesis via Reduction of a Nitroolefin Derivative
A common method for synthesizing 2-Amino-3-phenylpropan-1-ol involves the reduction of a

Baylis-Hillman adduct, specifically (E)-2-nitro-3-phenylprop-2-en-1-ol.[15]

Materials:

(E)-2-nitro-3-phenylprop-2-en-1-ol (starting material)

Iron (Fe) powder (excess)

Acetic acid (solvent)

Ethyl acetate (for extraction)

Water
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Standard laboratory glassware for reflux and extraction

Thin-Layer Chromatography (TLC) apparatus

Column chromatography setup for purification

Procedure:

A solution of (E)-2-nitro-3-phenylprop-2-en-1-ol (2 mmol, 0.48 g) is prepared in acetic acid

(10 ml) in a round-bottom flask equipped with a condenser.[15]

Excess iron powder is added to the stirred solution.[15]

The reaction mixture is heated to reflux temperature and maintained for approximately 1

hour.[15]

The progress of the reaction is monitored by TLC analysis until the starting material is

consumed.[15]

Upon completion, the reaction mixture is cooled and poured into water.[15]

The aqueous layer is extracted three times with ethyl acetate (3 x 10 ml).[15]

The combined organic layers are dried and concentrated to yield the crude product.

The final product, 2-Amino-3-phenylpropan-1-ol, is purified by column chromatography,

yielding the product in approximately 82% yield.[15]
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Synthesis Workflow

(E)-2-nitro-3-phenylprop-2-en-1-ol

Reflux, 1 hr

Acetic Acid Iron (Fe) Powder

Quench with Water
Extract with Ethyl Acetate

Column Chromatography

2-Amino-3-phenylpropan-1-ol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Amino-3-phenylpropan-1-ol.

Biological Activity Assessment: Antibacterial Assay
Derivatives of 2-Amino-3-phenylpropan-1-ol have been evaluated for their biological activity.

The following protocol describes a standard well diffusion method for assessing antibacterial

properties.[15]

Materials:

Synthesized 2-Amino-3-phenylpropan-1-ol derivative (test substance)

Dimethyl sulfoxide (DMSO)
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Test bacterial organisms (e.g., E. coli, S. aureus)

Nutrient Agar media

Sterile Petri dishes

Sterile glass rod

Micropipette

Incubator set to 36 ± 1 °C

Procedure:

Test organisms are sub-cultured at 37°C and maintained on nutrient agar media.[15]

A bacterial inoculum is uniformly spread onto a sterile Petri dish containing nutrient agar

using a sterile glass rod.[15]

Solutions of the test substance are prepared in DMSO at various concentrations (e.g., 25,

50, 75, 100, and 125 µM).[15]

Wells (e.g., 7 mm in diameter) are cut into the agar gel, spaced approximately 20 mm apart.

[15]

A fixed volume (e.g., 50 µL) of each concentration of the test substance is added to a

separate well.[15]

The Petri dishes are incubated for 24 hours at 36 ± 1 °C under aerobic conditions.[15]

After incubation, the diameter of the inhibition zone (the area of no bacterial growth) around

each well is measured in millimeters to determine the extent of antibacterial activity.[15]

Chemical and Biological Significance
2-Amino-3-phenylpropan-1-ol is a chiral molecule, and its enantiomers are stereochemically

distinct, leading to different biological activities and applications.
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Caption: Relationship between racemic and enantiomeric forms.

The molecule serves as a versatile intermediate. Its amine and hydroxyl groups can be

selectively protected or reacted, making it a valuable synthon in multi-step organic synthesis.[2]

Its primary application lies in the pharmaceutical industry, where the specific stereochemistry of

a chiral center is often critical for a drug's efficacy and safety. It is a key component in the

synthesis of various chiral ligands, catalysts, and active pharmaceutical ingredients (APIs).[2]

[19]

Safety and Handling
2-Amino-3-phenylpropan-1-ol is classified as a corrosive substance.[1][4][12]

Hazard Statements: H314 - Causes severe skin burns and eye damage.[4][10][12]

Precautionary Statements: Users should wear suitable protective clothing, gloves, and

eye/face protection (e.g., P280).[1][10] Avoid breathing dust/fume/gas/mist/vapors/spray

(P260).[10][12] In case of contact with skin or eyes, rinse immediately with plenty of water

and seek medical advice.[1]

Storage: Store in a cool, dry, and well-ventilated place, away from incompatible substances.

[1] It is classified under Storage Class 8A for combustible corrosive hazardous materials.[10]

Personal Protective Equipment (PPE): Recommended PPE includes eyeshields, faceshields,

gloves, and a suitable respirator (e.g., type P3 or N95 dust mask).[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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